Cas no 16520-13-1 (Ethyl, 1-chloro-(8CI,9CI))

Ethyl, 1-chloro-(8CI,9CI) structure
Ethyl, 1-chloro-(8CI,9CI) structure
Product Name:Ethyl, 1-chloro-(8CI,9CI)
CAS No:16520-13-1
MF:C2H4Cl
MW:63.5061597824097
CID:228138
PubChem ID:12663726
Update Time:2025-04-19

Ethyl, 1-chloro-(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethyl, 1-chloro-(8CI,9CI)
    • chloroethane
    • 1-Chloroethyl
    • 1-Chloroethyl radical
    • a-Chloroethyl
    • Ethyl, 1-chloro-
    • 16520-13-1
    • 1-Chloroethane
    • Inchi: 1S/C2H4Cl/c1-2-3/h2H,1H3
    • InChI Key: JSICDMRDIHNAKT-UHFFFAOYSA-N
    • SMILES: Cl[CH]C |^1:1|

Computed Properties

  • Exact Mass: 64.00805
  • Monoisotopic Mass: 63.0001528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 2.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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